N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide

• IUPAC Name: N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]furan-3-carboxamide
• InChI: InChI=1S/C15H14N4O4/c1-2-22-12-4-3-10(7-16-12)14-18-13(23-19-14)8-17-15(20)11-5-6-21-9-11/h3-7,9H,2,8H2,1H3,(H,17,20)
• InChI Key: CSCURLCKDNRSSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=COC=C3
• Molecular Formula: C15H14N4O4
• Molecular Weight: 314.30 g/mol

Description

N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide, or N-Ethoxycarbonyl-3-furancarboxamide (NECF), is a synthetic compound with a wide range of biomedical applications. It is a relatively new compound, first synthesized in the early 2000s, and its unique properties have led to its use in a variety of scientific research fields.

Scientific Research Applications

N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide has a wide range of applications in scientific research. It has been used to study the effects of stress on the brain, as well as its potential role in the development of Alzheimer's disease. It has also been used in the study of drug delivery systems, as it can be used to transport drugs across the blood-brain barrier. Additionally, this compound has been used to study the effects of oxidative stress on cells, as well as its potential role in the development of cancer.

Mechanism of Action

N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide acts as an inhibitor of the enzyme monoamine oxidase A (MAO-A). MAO-A is an enzyme that is responsible for breaking down the neurotransmitters dopamine and serotonin. By inhibiting MAO-A, this compound increases the amount of dopamine and serotonin in the brain, which can have a variety of effects, including improved mood and cognitive function.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to increase the activity of the neurotransmitters dopamine and serotonin in the brain, which can lead to improved mood and cognitive function. It has also been found to act as an antioxidant, which can help protect cells from oxidative damage and reduce the risk of certain diseases. Additionally, this compound has been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize in the laboratory, making it a convenient compound to work with. Additionally, it has a wide range of applications in scientific research, making it a versatile compound for study. However, it is important to note that this compound can be toxic in high doses, so it is important to use it with caution in the laboratory.

Future Directions

There are a variety of potential future directions for N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide. One potential direction is to further explore its role in drug delivery systems, as it has the potential to be used to transport drugs across the blood-brain barrier. Additionally, further research could be done to explore its potential therapeutic applications, such as its potential use as an antidepressant or anti-inflammatory agent. Finally, further research could be done to explore its potential role in the development of cancer and other diseases.

Synthesis Methods

N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide is a heterocyclic compound and is synthesized through a multi-step process. The synthesis begins with the reaction of 6-ethoxy-3-pyridinecarboxaldehyde with ethyl cyanoacetate in the presence of a base. This reaction produces a nitrile compound, which is then hydrolyzed to form a carboxylic acid. This carboxylic acid is then reacted with 3-furancarboxaldehyde to form N-ethoxycarbonyl-3-furancarboxamide.